N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methoxy-2-methylbenzenesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-4-methoxy-2-methylbenzenesulfonamide
• InChI: InChI=1S/C24H32N2O5S/c1-16(2)11-12-26-20-9-7-18(14-21(20)31-15-24(4,5)23(26)27)25-32(28,29)22-10-8-19(30-6)13-17(22)3/h7-10,13-14,16,25H,11-12,15H2,1-6H3
• InChI Key: FSYREAVCYHKSIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CCC(C)C
• Molecular Formula: C24H32N2O5S
• Molecular Weight: 460.6 g/mol
• CAS No.: 922076-01-5

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methoxy-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C24H32N2O5S and its molecular weight is 460.59. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

The synthesis and characterization of zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups have shown remarkable potential for Type II photosensitizers in the treatment of cancer through photodynamic therapy. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are critical for effective cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis Methodologies

Research on novel synthetic pathways for tetrahydrobenzo[b][1,4]oxazepine and malonamide derivatives has been explored. One study demonstrated a one-pot multicomponent reaction leading to these compounds, showcasing an efficient synthesis method that could be applied in the development of various pharmaceuticals and research chemicals (Shaabani et al., 2010).

Antimicrobial and Anticancer Activities

Sulfonamide derivatives have been investigated for their potential as carbonic anhydrase inhibitors, with some showing strong inhibition of human carbonic anhydrases, which are therapeutically relevant. This indicates a potential for these compounds in medicinal chemistry, especially in designing new therapeutic agents (Sapegin et al., 2018).

Fungicidal Applications

The design and synthesis of novel compounds, such as (E)-5-(methoxyimino)-3,5-dihydrobenzo[e][1,2]oxazepin-4(1H)-one analogues, have demonstrated moderate to high fungicidal activities against various phytopathogenic fungi. Such compounds could be considered potential candidates for crop protection, highlighting their importance in agricultural research (Yang et al., 2017).